Cas no 253679-32-2 (2-Furancarboxylic acid,5-(3-cyanophenyl)-)

• Product name: 2-Furancarboxylic acid,5-(3-cyanophenyl)-
• CAS No: 253679-32-2
• MF: C₁₂H₇NO₃
• MW: 213.18888
• CID: 246697
• PubChem ID: 4189590

2-Furancarboxylic acid,5-(3-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(3-cyanophenyl)-
• 5-(3-Cyanophenyl)-furane-2-carboxylic acid
• 5-(3-cyanophenyl)furan-2-carboxylic acid
• CHEMBL4648479
• 253679-32-2
• BB 0223020
• SCHEMBL3739232
• AKOS004117335
• 5-(3-Cyanophenyl)-2-furoic acid
• DTXSID70400553
• M83

• Inchi： InChI=1S/C12H7NO3/c13-7-8-2-1-3-9(6-8)10-4-5-11(16-10)12(14)15/h1-6H,(H,14,15)
• InChI Key： ZBBYBWMLIOUQRN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C2OC(C(O)=O)=CC=2)=C1)#N

Computed Properties

• Exact Mass: 213.04261
• Monoisotopic Mass: 213.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.2A^2

Experimental Properties

• PSA: 74.23